Cas no 1178012-97-9 (4-(2-methanesulfonylethoxy)piperidine)

• Product Name: 4-(2-methanesulfonylethoxy)piperidine
• CAS No: 1178012-97-9
• MF: C₈H₁₈ClNO₃S
• MW: 243.751420497894
• CID: 6175821
• PubChem ID: 60915574
• Update Time: 2025-11-06

4-(2-methanesulfonylethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methanesulfonylethoxy)piperidine
• 1178012-97-9
• 4-(2-(methylsulfonyl)ethoxy)piperidine hydrochloride

• Inchi： 1S/C8H17NO3S.ClH/c1-13(10,11)7-6-12-8-2-4-9-5-3-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： YIYZXYNJKSCSFP-UHFFFAOYSA-N
• SMILES： Cl.S(C)(CCOC1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 243.0695923g/mol
• Monoisotopic Mass: 243.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-(2-methanesulfonylethoxy)piperidine

Professional Introduction to 4-(2-methanesulfonylethoxy)piperidine (CAS No. 1178012-97-9)

4-(2-methanesulfonylethoxy)piperidine, with the chemical formula C₇H₁₄NO₃S, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS No. 1178012-97-9, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a piperidine ring and a methanesulfonyl ether moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The piperidine ring is a six-membered heterocyclic amine, which is commonly found in many pharmacologically active compounds. Its ability to act as a privileged scaffold in medicinal chemistry stems from its capacity to mimic the conformational flexibility of natural amino acids, thereby facilitating interactions with biological targets. In contrast, the methanesulfonyl ether group introduces a polar and hydrophilic region, enhancing the solubility and bioavailability of the compound.

Recent advancements in computational chemistry have highlighted the importance of 4-(2-methanesulfonylethoxy)piperidine in virtual screening processes. The compound's molecular structure has been meticulously analyzed using molecular docking simulations to identify its potential binding affinity with various enzyme targets. These studies have revealed that it exhibits promising interactions with enzymes involved in metabolic pathways, making it a valuable candidate for further pharmacological exploration.

In the realm of drug discovery, 4-(2-methanesulfonylethoxy)piperidine has been utilized as a building block for designing novel therapeutic agents. Its structural features allow for modifications at multiple positions, enabling chemists to tailor its properties for specific biological activities. For instance, derivatives of this compound have shown potential in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The methanesulfonyl group, in particular, has been identified as a key pharmacophore that enhances binding affinity and selectivity.

The synthesis of 4-(2-methanesulfonylethoxy)piperidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the evolving capabilities of modern organic chemistry.

One of the most intriguing aspects of 4-(2-methanesulfonylethoxy)piperidine is its role in developing next-generation therapeutics. Researchers have explored its potential as a precursor for protease inhibitors, which are critical in treating viral infections and chronic diseases. The piperidine ring's ability to form stable hydrogen bonds with target proteins has been leveraged to design molecules with enhanced binding stability. Furthermore, the methanesulfonyl ether group has been shown to modulate enzyme activity by influencing the electronic properties of adjacent functional groups.

The pharmacokinetic profile of 4-(2-methanesulfonylethoxy)piperidine has also been thoroughly investigated. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its moderate lipophilicity ensures efficient penetration across biological membranes, while its polar regions enhance renal clearance. These characteristics make it an attractive candidate for oral administration and long-term therapeutic use.

In conclusion, 4-(2-methanesulfonylethoxy)piperidine (CAS No. 1178012-97-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features have positioned it as a key intermediate in synthesizing bioactive molecules targeting various diseases. As computational methods and synthetic techniques continue to advance, the applications of this compound are expected to expand further, contributing to the discovery of novel therapeutic agents that address unmet medical needs.